Cas no 31224-82-5 (5-(trifluoromethyl)pyridine-2-carbaldehyde)

5-(Trifluoromethyl)pyridine-2-carbaldehyde is a versatile fluorinated pyridine derivative, widely used as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in the development of bioactive compounds. Its aldehyde functionality allows for further derivatization through condensation, reduction, or nucleophilic addition reactions. This compound exhibits high purity and stability, ensuring consistent performance in synthetic applications. Its structural features contribute to improved metabolic stability and lipophilicity in drug discovery. Suitable for use in cross-coupling reactions and heterocyclic chemistry, it serves as a critical building block for advanced molecular frameworks.

5-(trifluoromethyl)pyridine-2-carbaldehyde structure

31224-82-5 structure

Product Name:5-(trifluoromethyl)pyridine-2-carbaldehyde

CAS No:31224-82-5

MF:C₇H₄F₃NO

MW:175.107972145081

MDL:MFCD07375388

CID:298549

PubChem ID:14422792

Update Time:2025-05-27

5-(trifluoromethyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxaldehyde,5-(trifluoromethyl)-
- 5-(Trifluoromethyl)pyridine-2-carboxaldehyde
- 5-(Trifluoromethyl)-2-pyridinecarboxyaldehyde
- 5-(trifluoromethyl)pyridine-2-carbaldehyde
- 5-Trifluoromethyl-pyridine-2-carbaldehyde
- 5-(TRIFLUOROMETHYL)PICOLINALDEHYDE
- 5-(Trifluoromethyl)-pyridine-2-carboxaldehyde
- 5-Trifluoromethylpicolinealdehyde
- AGN-PC-001DN9
- CTK4G6576
- MAY00209
- AKOS005255360
- 5-Trifluoromethylpicoline aldehyde
- MFCD07375388
- SCHEMBL472513
- DTXSID60560115
- J-516453
- DS-11249
- CS-W008800
- Z1198173156
- AB41847
- CHLORDIMEFORMHCL
- SY040938
- FT-0678614
- 31224-82-5
- EN300-316775
- AC-29116
- 2-Pyridinecarboxaldehyde, 5-(trifluoromethyl)-
- BBL100749
- STL554543
- MDL： MFCD07375388
- Inchi： 1S/C7H4F3NO/c8-7(9,10)5-1-2-6(4-12)11-3-5/h1-4H
- InChI Key： JJDDVGAESNBKMY-UHFFFAOYSA-N
- SMILES： FC(C1C=NC(C=O)=CC=1)(F)F

Computed Properties

Exact Mass: 175.02452
Monoisotopic Mass: 175.02449824g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 30Å²

Experimental Properties

Density: 1.37
Melting Point: 31-33℃
Boiling Point: 197.46°C at 760 mmHg
Flash Point: 73.222°C
Refractive Index: 1.476
PSA: 29.96
LogP: 1.91290
Sensitiveness: Air Sensitive

5-(trifluoromethyl)pyridine-2-carbaldehyde Security Information

Hazard Statement： H227-H302-H315-H319-H332-H335
HazardClass：IRRITANT, AIR SENSITIVE

5-(trifluoromethyl)pyridine-2-carbaldehyde Pricemore >>

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